2-(3,5-Dimethylphenoxy)-1-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]ethanone

• IUPAC Name: 2-(3,5-dimethylphenoxy)-1-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H24N4O2/c1-14-8-15(2)10-17(9-14)25-12-19(24)23-6-4-22(5-7-23)18-11-16(3)20-13-21-18/h8-11,13H,4-7,12H2,1-3H3
• InChI Key: PPGPDNHYJOMEMN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=C1)OCC(=O)N2CCN(CC2)C3=NC=NC(=C3)C)C
• Molecular Formula: C19H24N4O2
• Molecular Weight: 340.4 g/mol

Description

2-(3,5-Dimethylphenoxy)-1-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]ethanone is a synthetic organic compound that belongs to the class of phenoxyethanone derivatives This compound is characterized by the presence of a dimethylphenoxy group, a piperazine ring, and a methylpyrimidine moiety

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(3,5-Dimethylphenoxy)-1-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]ethanone typically involves multiple steps, starting from readily available starting materials. One common synthetic route includes the following steps:

Formation of the Phenoxyethanone Intermediate: The reaction begins with the alkylation of 3,5-dimethylphenol with an appropriate alkyl halide to form the phenoxyethanone intermediate.

Piperazine Ring Introduction: The phenoxyethanone intermediate is then reacted with 1-(6-methylpyrimidin-4-yl)piperazine under suitable conditions to introduce the piperazine ring.

Final Coupling: The final step involves coupling the intermediate with an appropriate reagent to form the desired compound.

Industrial Production Methods

Industrial production of this compound may involve optimization of the above synthetic route to enhance yield and purity. This includes the use of high-efficiency catalysts, controlled reaction conditions, and purification techniques such as recrystallization and chromatography.

Chemical Reactions Analysis

Types of Reactions

2-(3,5-Dimethylphenoxy)-1-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]ethanone can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The compound can participate in nucleophilic substitution reactions, particularly at the piperazine ring.

Common Reagents and Conditions

Oxidation: Potassium permanganate in an acidic medium.

Reduction: Sodium borohydride in methanol.

Substitution: Nucleophiles such as amines or thiols in the presence of a base.

Major Products Formed

Oxidation: Formation of corresponding ketones or carboxylic acids.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential as a ligand in receptor binding studies.

Medicine: Explored for its potential therapeutic effects, including anti-inflammatory and anti-cancer properties.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(3,5-Dimethylphenoxy)-1-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]ethanone involves its interaction with specific molecular targets. The compound may bind to receptors or enzymes, modulating their activity and triggering downstream signaling pathways. The exact molecular targets and pathways can vary depending on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

• 2-(3,5-Dimethylphenoxy)-1-[4-(4-methylpyrimidin-2-yl)piperazin-1-yl]ethanone
• 2-(3,5-Dimethylphenoxy)-1-[4-(5-methylpyrimidin-3-yl)piperazin-1-yl]ethanone

Uniqueness

Compared to similar compounds, 2-(3,5-Dimethylphenoxy)-1-[4-(6-methylpyrimidin-4-yl)piperazin-1-yl]ethanone is unique due to the specific positioning of the methyl groups on the pyrimidine ring. This structural variation can influence its chemical reactivity, binding affinity, and overall biological activity, making it a compound of particular interest in research and development.